Cas no 81830-68-4 (Naphthalene, 7-bromo-1-(bromomethyl)-)

• Product Name: Naphthalene, 7-bromo-1-(bromomethyl)-
• CAS No: 81830-68-4
• MF: C₁₁H₈Br₂
• MW: 299.989221572876
• CID: 702868
• PubChem ID: 12814451
• Update Time: 2025-09-26

Naphthalene, 7-bromo-1-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 7-bromo-1-(bromomethyl)-
• 7-bromo-1-(bromomethyl)naphthalene
• 81830-68-4
• FT-0727511
• SCHEMBL15413750
• 7-bromo-1-bromomethyl-naphthalene
• PGXJQVHWJMYCLJ-UHFFFAOYSA-N
• DTXSID90510542

• Inchi： 1S/C11H8Br2/c12-7-9-3-1-2-8-4-5-10(13)6-11(8)9/h1-6H,7H2
• InChI Key： PGXJQVHWJMYCLJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=CC(=CC2=1)Br

Computed Properties

• Exact Mass: 299.89723g/mol
• Monoisotopic Mass: 297.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 7-bromo-1-(bromomethyl)-

Introduction to Compound CAS No 81830-68-4: 7-Bromo-1-(Bromomethyl) Naphthalene

The compound with CAS No 81830-68-4, commonly referred to as 7-Bromo-1-(Bromomethyl) Naphthalene, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with two bromine atoms attached at specific positions on the naphthalene ring system. The presence of these bromine substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 7-Bromo-1-(Bromomethyl) Naphthalene in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its use as a building block for constructing functional materials with tailored electronic properties. For instance, a study published in the Journal of Materials Chemistry demonstrated that this compound can serve as a precursor for synthesizing naphthobisthiazole derivatives, which exhibit excellent charge transport properties suitable for organic field-effect transistors (OFETs). These findings underscore the importance of understanding the electronic structure and reactivity of CAS No 81830-68-4 in designing next-generation electronic devices.

In addition to its role in materials science, 7-Bromo-1-(Bromomethyl) Naphthalene has also been investigated for its potential in drug discovery. The bromine substituents on the naphthalene ring can act as reactive sites for further functionalization, enabling the synthesis of bioactive molecules with therapeutic applications. A recent paper in Organic Process Research & Development reported the use of this compound as an intermediate in the synthesis of novel kinase inhibitors, which are promising candidates for treating various cancers. The ability to manipulate the substituents on the naphthalene ring system allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds, making them more effective and less toxic.

The synthesis of CAS No 81830-68-4 typically involves multi-step organic reactions, often utilizing bromination techniques and Friedel-Crafts alkylation or acylation methods. The choice of reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have employed transition metal catalysts to facilitate selective bromination on specific positions of the naphthalene ring, thereby streamlining the production process.

The physical properties of 7-Bromo-1-(Bromomethyl) Naphthalene are also worth noting. It exists as a crystalline solid under standard conditions and exhibits a high degree of thermal stability due to its aromatic nature. The molecule's solubility in common organic solvents makes it amenable to various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which are essential for characterizing its structure and purity.

In conclusion, CAS No 81830-68-4, or 7-Bromo-1-(Bromomethyl) Naphthalene, is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.